Cas no 769108-87-4 (Matrine Impurity 7)

Matrine Impurity 7 structure
Matrine Impurity 7 structure
Matrine Impurity 7
769108-87-4
C15H24N2O
248.363863945007
5732062

Matrine Impurity 7 Properties

Names and Identifiers

    • rel-(7aR,13aR,13bS,13cR)-Dodecahydro-1H,5H,10H-dipyrido[2,1-f:3′,2′,1′-ij][1,6]naphthyridin-10-one (ACI)
    • (±)-Isomatrine
    • ZSBXGIUJOOQZMP-QVHKTLOISA-N
    • 1S/C15H24N2O/c18-14-7-1-6-13-12-5-3-9-16-8-2-4-11(15(12)16)10-17(13)14/h11-13,15H,1-10H2/t11-,12+,13-,15-/m1/s1
    • O=C1CCC[C@@H]2[C@@H]3CCCN4[C@@H]3[C@H](CCC4)CN12

Matrine Impurity 7 Synthesis

Synthetic Circuit 1

2786781-65-3 2786781-65-3
769108-87-4 769108-87-4
Reaction Conditions
1.1 Reagents: Potassium bis(trimethylsilyl)amide Solvents: Toluene ,  Tetrahydrofuran ;  -78 °C; 30 min, -78 °C
1.2 Reagents: Oxygen ;  -78 °C → 21 °C; 30 min, 21 °C
1.3 Reagents: Sodium hydroxide ,  Sodium thiosulfate Solvents: Water
Reference
A Pyridine Dearomatization Approach to the Matrine-Type Lupin Alkaloids
Kerkovius, Jeff K. ; Stegner, Andrea ; Turlik, Aneta ; Lam, Pik Hoi; Houk, Kendall N. ; et al, Journal of the American Chemical Society, 2022, 144(35), 15938-15943

Synthetic Circuit 2

2829254-13-7 2829254-13-7
769108-87-4 769108-87-4
4979-18-4 4979-18-4
4702-09-4 4702-09-4
Reaction Conditions
1.1 Reagents: Triethylamine ,  Hydrogen Catalysts: Palladium Solvents: Ethanol ;  rt → 70 °C; 6 h, 70 °C
Reference
Total synthesis of matrine alkaloids
Magann, Nicholas L.; Westley, Erin; Sowden, Madison J.; Gardiner, Michael G.; Sherburn, Michael S., ChemRxiv, 2022, 1, 1-5

Synthetic Circuit 3

2829254-13-7 2829254-13-7
769108-87-4 769108-87-4
4979-18-4 4979-18-4
4702-09-4 4702-09-4
Reaction Conditions
1.1 Reagents: Triethylamine ,  Hydrogen Catalysts: Palladium Solvents: Ethanol ;  rt → 70 °C; 6 h, 70 °C
Reference
Total Synthesis of Matrine Alkaloids
Magann, Nicholas L. ; Westley, Erin; Sowden, Madison J.; Gardiner, Michael G.; Sherburn, Michael S., Journal of the American Chemical Society, 2022, 144(43), 19695-19699

Matrine Impurity 7 Raw materials

Matrine Impurity 7 Preparation Products

Matrine Impurity 7 Related Literature

769108-87-4 (Matrine Impurity 7) Related Products

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